Cas no 2034386-57-5 (N-{3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine-2-carboxamide)

• Product Name: N-{3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine-2-carboxamide
• CAS No: 2034386-57-5
• MF: C₁₄H₁₄N₆O₂
• MW: 298.299961566925
• CID: 5936870
• PubChem ID: 119104971
• Update Time: 2025-10-30

N-{3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine-2-carboxamide
• N-{[3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}pyridine-2-carboxamide
• F6559-3458
• N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)picolinamide
• 2034386-57-5
• AKOS026698588
• N-[[3-(1-ethylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]pyridine-2-carboxamide

• Inchi： 1S/C14H14N6O2/c1-2-20-9-10(7-17-20)13-18-12(22-19-13)8-16-14(21)11-5-3-4-6-15-11/h3-7,9H,2,8H2,1H3,(H,16,21)
• InChI Key： RUJXFOWAEIWJDD-UHFFFAOYSA-N
• SMILES： O1C(CNC(C2C=CC=CN=2)=O)=NC(C2C=NN(C=2)CC)=N1

Computed Properties

• Exact Mass: 298.11782371g/mol
• Monoisotopic Mass: 298.11782371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 98.7Ų

Additional information on N-{3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine-2-carboxamide

Comprehensive Analysis of N-{3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine-2-carboxamide (CAS No. 2034386-57-5)

The compound N-{3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine-2-carboxamide (CAS No. 2034386-57-5) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound combines a pyrazole core with an oxadiazole scaffold, linked to a pyridine-2-carboxamide moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor or enzyme modulator, which aligns with current trends in targeting signal transduction pathways for disease treatment.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. The structural complexity of N-{3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine-2-carboxamide allows for selective interactions with biological targets, a feature highly sought after in the development of next-generation pharmaceuticals. Its CAS No. 2034386-57-5 is frequently searched in academic and industrial databases, reflecting its relevance in drug design and chemical synthesis.

The compound's oxadiazole ring is known for its stability and bioisosteric properties, often used to replace ester or amide functionalities in drug molecules. This characteristic enhances the compound's metabolic stability, a critical factor in pharmacokinetic optimization. Additionally, the pyrazole moiety contributes to its binding affinity, making it a versatile scaffold for targeted therapy. These attributes have led to increased interest in its potential applications for inflammatory diseases, cancer, and neurological disorders, topics that dominate current biomedical research.

From a synthetic perspective, the preparation of N-{3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine-2-carboxamide involves multi-step organic reactions, including cyclization and amide coupling. Researchers often explore green chemistry approaches to improve yield and reduce environmental impact, a growing concern in the pharmaceutical industry. The compound's CAS No. 2034386-57-5 is also associated with patents and publications highlighting its synthetic routes and biological evaluations, further cementing its importance in academic and industrial research.

As the scientific community continues to investigate N-{3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine-2-carboxamide, its potential extends beyond traditional drug development. For instance, its molecular docking properties are being studied for computational drug discovery, leveraging AI-driven platforms to predict interactions with novel targets. This aligns with the rising popularity of in silico screening methods, which reduce time and costs in early-stage research. The compound's versatility makes it a valuable tool for high-throughput screening and fragment-based drug design.

In conclusion, N-{3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}pyridine-2-carboxamide (CAS No. 2034386-57-5) represents a compelling case study in modern medicinal chemistry. Its structural diversity, synthetic accessibility, and therapeutic potential position it at the forefront of innovative drug development. As research progresses, this compound may unlock new avenues for treating complex diseases, addressing unmet medical needs in the era of precision therapeutics.